Cas no 2228790-80-3 (4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one)

• Product Name: 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one
• CAS No: 2228790-80-3
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5838200
• PubChem ID: 165624308
• Update Time: 2025-06-08

4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one
• 2228790-80-3
• EN300-1782953

• Inchi： 1S/C12H13N3O/c1-15-7-14-10-4-8(2-3-11(10)15)9-5-12(16)13-6-9/h2-4,7,9H,5-6H2,1H3,(H,13,16)
• InChI Key： AVVQHQGKTVAHOL-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC3=C(C=2)N=CN3C)CN1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one (CAS No. 2228790-80-3)

4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one (CAS No. 2228790-80-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound features a benzodiazole core linked to a pyrrolidinone moiety, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor and its implications in treating various diseases.

The molecular structure of 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one combines aromatic and aliphatic components, which contribute to its stability and reactivity. The presence of the 1-methyl-1H-1,3-benzodiazole group enhances its ability to interact with biological targets, while the pyrrolidin-2-one ring offers flexibility for structural modifications. This balance makes it a promising candidate for medicinal chemistry applications, particularly in the design of small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one has surged, driven by advancements in targeted therapy and precision medicine. Scientists are exploring its potential in modulating enzyme activity and signal transduction pathways, which are critical in conditions such as cancer, inflammation, and neurodegenerative disorders. Its CAS No. 2228790-80-3 is frequently referenced in patent filings and academic publications, highlighting its growing importance.

One of the key advantages of 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one is its synthetic accessibility. Researchers have developed efficient organic synthesis routes to produce this compound with high purity and yield. This accessibility facilitates its use in high-throughput screening and structure-activity relationship (SAR) studies, enabling the rapid identification of derivatives with enhanced biological activity.

The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also under investigation. These studies are crucial for determining its suitability as a drug candidate. Early findings suggest that 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, making it a viable lead compound for further optimization.

Beyond its pharmaceutical potential, 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one is also being studied for its applications in material science. Its aromatic and heterocyclic structure lends itself to the development of organic electronic materials and fluorescent probes. These applications are particularly relevant in the context of sustainable technology and green chemistry, aligning with global trends toward environmentally friendly innovations.

In summary, 4-(1-methyl-1H-1,3-benzodiazol-5-yl)pyrrolidin-2-one (CAS No. 2228790-80-3) represents a multifaceted compound with broad-ranging implications in drug discovery, biochemical research, and material science. Its unique structural features and synthetic versatility position it as a valuable tool for scientists exploring new frontiers in healthcare and technology. As research continues to unfold, this compound is expected to play an increasingly prominent role in addressing some of the most pressing challenges in modern science.